Cas no 61370-94-3 (Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-)
61370-94-3 structure
Product Name:Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
CAS No:61370-94-3
MF:C18H13N3O7
MW:383.311724424362
CID:481825
PubChem ID:1922350
Update Time:2025-04-19
Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
- 4-[[4-(4-carboxyphenoxy)-6-methoxy-1,3,5-triazin-2-yl]oxy]benzoic acid
- Oprea1_047565
- AKOS005464018
- 4,4'-(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)dibenzoic acid
- CHEMBL1300629
- SMR000144999
- DTXSID70365633
- MLS000550871
- Oprea1_557912
- HMS2446N06
- 61370-94-3
-
- Inchi: 1S/C18H13N3O7/c1-26-16-19-17(27-12-6-2-10(3-7-12)14(22)23)21-18(20-16)28-13-8-4-11(5-9-13)15(24)25/h2-9H,1H3,(H,22,23)(H,24,25)
- InChI Key: PJVLXPBRMUDUMO-UHFFFAOYSA-N
- SMILES: O(C1N=C(N=C(N=1)OC1C=CC(C(=O)O)=CC=1)OC)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 383.07539
- Monoisotopic Mass: 383.07534976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 140.96
Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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